Cas no 1805309-04-9 (2-(Difluoromethyl)-4-hydroxypyridine-6-carbonyl chloride)

2-(Difluoromethyl)-4-hydroxypyridine-6-carbonyl chloride is a fluorinated pyridine derivative with significant utility in organic synthesis and pharmaceutical applications. Its key structural features—a difluoromethyl group and a reactive carbonyl chloride—make it a versatile intermediate for constructing complex molecules, particularly in medicinal chemistry. The presence of the hydroxyl group enhances its potential for further functionalization, while the difluoromethyl moiety can improve metabolic stability and bioavailability in drug candidates. This compound is particularly valuable for synthesizing fluorinated heterocycles, which are increasingly important in the development of agrochemicals and bioactive compounds. Its high reactivity and selectivity make it a preferred choice for researchers working on advanced synthetic routes.

2-(Difluoromethyl)-4-hydroxypyridine-6-carbonyl chloride structure

1805309-04-9 structure

Product Name:2-(Difluoromethyl)-4-hydroxypyridine-6-carbonyl chloride

CAS No:1805309-04-9

MF:C₇H₄ClF₂NO₂

MW:207.561967849731

CID:4918416

Update Time:2025-06-08

2-(Difluoromethyl)-4-hydroxypyridine-6-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

- 2-(Difluoromethyl)-4-hydroxypyridine-6-carbonyl chloride
- Inchi： 1S/C7H4ClF2NO2/c8-6(13)4-1-3(12)2-5(11-4)7(9)10/h1-2,7H,(H,11,12)
- InChI Key： TXHVEVINRZJDHB-UHFFFAOYSA-N
- SMILES： ClC(C1=CC(C=C(C(F)F)N1)=O)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 323
XLogP3: 1.5
Topological Polar Surface Area: 46.2

2-(Difluoromethyl)-4-hydroxypyridine-6-carbonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A024003982-250mg	2-(Difluoromethyl)-4-hydroxypyridine-6-carbonyl chloride	1805309-04-9	97%	250mg	$734.40	2022-04-01
Alichem	A024003982-500mg	2-(Difluoromethyl)-4-hydroxypyridine-6-carbonyl chloride	1805309-04-9	97%	500mg	$940.80	2022-04-01
Alichem	A024003982-1g	2-(Difluoromethyl)-4-hydroxypyridine-6-carbonyl chloride	1805309-04-9	97%	1g	$1,596.00	2022-04-01

2-(Difluoromethyl)-4-hydroxypyridine-6-carbonyl chloride Related Literature

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Additional information on 2-(Difluoromethyl)-4-hydroxypyridine-6-carbonyl chloride

Comprehensive Overview of 2-(Difluoromethyl)-4-hydroxypyridine-6-carbonyl chloride (CAS No. 1805309-04-9)

2-(Difluoromethyl)-4-hydroxypyridine-6-carbonyl chloride (CAS No. 1805309-04-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and carbonyl chloride functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, combining a pyridine ring with a hydroxyl group, makes it a valuable building block for drug discovery and material science applications.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in 2-(Difluoromethyl)-4-hydroxypyridine-6-carbonyl chloride for its potential role in developing novel antimicrobial agents and enzyme inhibitors. The incorporation of fluorine atoms into organic molecules often improves their lipophilicity and binding affinity, making this compound a hotspot in medicinal chemistry.

The synthesis of 2-(Difluoromethyl)-4-hydroxypyridine-6-carbonyl chloride involves multi-step organic reactions, including halogenation and carboxylation. Its carbonyl chloride moiety is highly reactive, enabling facile conjugation with amines or alcohols to form amides or esters, respectively. This reactivity is exploited in the design of prodrugs and targeted therapeutics, aligning with the growing trend of personalized medicine.

From an industrial perspective, 2-(Difluoromethyl)-4-hydroxypyridine-6-carbonyl chloride is often discussed in the context of green chemistry and sustainable synthesis. Companies are investing in catalytic methods to reduce waste and improve yield, addressing environmental concerns. Additionally, its applications in crop protection chemicals highlight its relevance in addressing global food security challenges.

Analytical techniques such as NMR spectroscopy and mass spectrometry are critical for characterizing 2-(Difluoromethyl)-4-hydroxypyridine-6-carbonyl chloride. Purity and stability studies are essential, given its sensitivity to moisture. Storage under inert conditions is recommended to maintain its integrity for downstream applications.

In summary, 2-(Difluoromethyl)-4-hydroxypyridine-6-carbonyl chloride (CAS No. 1805309-04-9) represents a cutting-edge compound with broad utility in life sciences and materials engineering. Its unique chemical properties and adaptability position it as a key player in advancing innovative therapeutics and sustainable technologies.